Cas no 921804-70-8 (N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}pyridine-4-carboxamide)

• Product name: N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}pyridine-4-carboxamide
• CAS No: 921804-70-8
• MF: C₁₈H₁₅FN₄O₂
• MW: 338.335706949234
• CID: 6176954
• PubChem ID: 41241049

N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}pyridine-4-carboxamide
• N-{2-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}pyridine-4-carboxamide
• F2236-0306
• AKOS024630022
• 921804-70-8
• N-(2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)isonicotinamide
• N-[2-[3-(4-fluorophenyl)-6-oxopyridazin-1-yl]ethyl]pyridine-4-carboxamide

• Inchi： 1S/C18H15FN4O2/c19-15-3-1-13(2-4-15)16-5-6-17(24)23(22-16)12-11-21-18(25)14-7-9-20-10-8-14/h1-10H,11-12H2,(H,21,25)
• InChI Key： BOCMMMYHZCHJMK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=CC(N(CCNC(C2C=CN=CC=2)=O)N=1)=O

Computed Properties

• Exact Mass: 338.11790390g/mol
• Monoisotopic Mass: 338.11790390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 74.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}pyridine-4-carboxamide

Professional Introduction to Compound with CAS No. 921804-70-8 and Product Name: N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}pyridine-4-carboxamide

Compound with the CAS number 921804-70-8 and the product name N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}pyridine-4-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural complexity of this molecule, characterized by its pyridazine and pyridine moieties, positions it as a promising candidate for further investigation in drug discovery and development.

The< strong>N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}pyridine-4-carboxamide molecule exhibits a unique combination of functional groups that contribute to its pharmacological profile. The presence of a fluorine atom at the 4-position of the phenyl ring enhances its metabolic stability and binding affinity, which are critical factors in the design of effective pharmaceutical agents. Additionally, the pyridazine core is known for its role in various biological processes, making it a valuable scaffold for medicinal chemistry.

In recent years, there has been a growing interest in the development of novel compounds that target specific enzymatic pathways involved in diseases such as cancer, inflammation, and neurological disorders. The< strong>N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}pyridine-4-carboxamide compound has shown potential in preclinical studies as an inhibitor of certain kinases and other enzymes implicated in these conditions. Its ability to modulate these enzymatic activities may lead to the discovery of new therapeutic strategies.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of the molecule. These synthetic methodologies not only highlight the expertise in organic chemistry but also underscore the importance of innovation in chemical synthesis.

The pharmacological evaluation of< strong>N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}pyridine-4-carboxamide has revealed interesting properties that make it a compelling candidate for further clinical development. Studies have demonstrated its efficacy in inhibiting the growth of certain cancer cell lines by interfering with critical signaling pathways. Moreover, its interaction with specific receptors has been explored, suggesting potential applications in treating neurological disorders where receptor dysregulation plays a significant role.

The structural features of this compound also contribute to its potential as a lead molecule for drug development. The pyridine carboxamide moiety is known to enhance solubility and bioavailability, which are essential properties for any drug candidate. Additionally, the fluorinated phenyl ring improves metabolic stability, reducing the likelihood of rapid degradation in vivo. These characteristics make< strong>N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yethylethyl}pyridine -carboxamide an attractive candidate for further optimization.

In conclusion, compound with CAS no.< strong>921804-70-8 and product name N-{2-3(4-fluorophenyl))